Cas no 1513780-23-8 (1-(2,2-dimethylpropyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,2-dimethylpropyl)-N-methylcyclopropan-1-amine
• CAS No: 1513780-23-8
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6578352
• PubChem ID: 59199547
• Update Time: 2025-05-21

1-(2,2-dimethylpropyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-N-methylcyclopropan-1-amine
• EN300-1834421
• SCHEMBL10285608
• 1513780-23-8

• Inchi： 1S/C9H19N/c1-8(2,3)7-9(10-4)5-6-9/h10H,5-7H2,1-4H3
• InChI Key： RKKJYJUFLJHZNZ-UHFFFAOYSA-N
• SMILES： N(C)C1(CC(C)(C)C)CC1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,2-dimethylpropyl)-N-methylcyclopropan-1-amine

1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine, also known by its CAS number 1513780-23-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with an N-methyl group and a 2,2-dimethylpropyl substituent. The combination of these structural elements imparts distinctive chemical properties that make it a valuable subject for research and potential applications.

The synthesis of 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine involves a series of carefully designed reactions that highlight the versatility of cyclopropane chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advancements in catalytic processes and stereocontrol techniques. The compound's structure has been analyzed using modern spectroscopic methods, including NMR and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

One of the most intriguing aspects of this compound is its reactivity. The cyclopropane ring is known for its strained geometry, which makes it highly reactive under certain conditions. Researchers have explored the reactivity of 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine in various contexts, such as ring-opening reactions and cycloaddition processes. These studies have revealed that the presence of the N-methyl group significantly influences the reactivity profile, potentially offering new avenues for selective chemical transformations.

In terms of applications, 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine has shown promise in the development of advanced materials. Its ability to form stable complexes with transition metals has been exploited in catalysis, where it serves as a ligand in homogeneous catalytic systems. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials.

The study of 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine has also extended into biological systems. Preliminary investigations suggest that this compound may exhibit bioactivity against certain enzymes or cellular targets. These findings have prompted further research into its potential as a lead compound in drug discovery programs. The integration of computational chemistry tools with experimental studies has accelerated this exploration, enabling researchers to predict and validate bioactive properties with greater precision.

From an environmental perspective, understanding the fate and transport of 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine in natural systems is crucial for assessing its safety and sustainability. Recent eco-toxicological studies have evaluated its biodegradability and potential impact on aquatic ecosystems. These studies emphasize the importance of responsible handling and disposal practices to minimize environmental risks associated with this compound.

In conclusion, 1-(2,2-Dimethylpropyl)-N-Methylcyclopropan-1-Amine, CAS number 1513780-23-8, represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, while ongoing studies address its practical implications for industry and the environment. As our understanding of this compound deepens, it is poised to play an increasingly important role in advancing both fundamental science and applied technologies.